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Compound of Interest

Compound Name:
3-Chloro-4-methoxy-1H-indol-7-

amine

CAS No.: 919522-67-1

Cat. No.: B11899915

Get Quote

Structural Informatics, Synthetic Utility, and Pharmacological Integration of 3-Chloro-4-
methoxy-1H-indol-7-amine

Indole scaffolds are privileged structures in medicinal chemistry, frequently serving as the core

architecture for kinase inhibitors, GPCR ligands, and antimicrobial agents. The specific

functionalization of the indole ring dictates its pharmacodynamic profile and metabolic fate. This

technical whitepaper provides an in-depth analysis of 3-Chloro-4-methoxy-1H-indol-7-amine,

a highly specialized building block designed for advanced drug discovery programs.

By integrating a 7-amino hinge-binding motif, a lipophilic 3-chloro substituent, and a sterically

modulating 4-methoxy group, this molecule offers a precise vector for structure-based drug

design (SBDD).

Chemical Identity & Structural Informatics
Accurate cheminformatic representation is the foundation of computational drug discovery and

inventory management. The substitution pattern of this molecule—specifically the proximity of
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the methoxy group at C4 to the bridgehead and the chlorine at C3—creates unique electronic

and steric environments.

Table 1: Primary Chemical Identifiers

Identifier Value

IUPAC Name 3-Chloro-4-methoxy-1H-indol-7-amine

Molecular Formula C9H9ClN2O

Monoisotopic Mass 196.04034 Da

Canonical SMILES COc1ccc(N)c2[nH]cc(Cl)c12

Standard InChI
InChI=1S/C9H9ClN2O/c1-13-6-2-3-7(11)9-

8(6)5(10)4-12-9/h2-4,12H,11H2,1H3

| InChIKey | Derived via SHA-256 hashing of the Standard InChI string. |

Note on SMILES derivation: The SMILES string COc1ccc(N)c2[nH]cc(Cl)c12 accurately maps

the 4-methoxy (OC), 7-amine (N), and 3-chloro (Cl) groups to the 1H-indole core ([nH]),

ensuring proper topological indexing in chemical databases.

Mechanistic Rationale: The Pharmacophore Triad
As an Application Scientist, I approach building blocks not just as chemical entities, but as

functional tools. The selection of 3-Chloro-4-methoxy-1H-indol-7-amine is driven by three

distinct structural rationales:

The 7-Amino Motif (Kinase Hinge Binding): The 7-aminoindole substructure is a proven

pharmacophore for targeting the ATP-binding pocket of kinases. The 7-NH2 acts as a dual

hydrogen-bond donor/acceptor, forming critical interactions with the kinase hinge region

backbone (e.g., in Spleen Tyrosine Kinase [Syk] and Aurora kinases). Introduction of a 7-

aminoindole substituent has been shown to drive potent kinase selectivity while minimizing

off-target hERG channel inhibition[1].

The 3-Chloro Motif (Lipophilicity & Metabolic Stability): Unsubstituted indoles are highly

susceptible to CYP450-mediated oxidation at the electron-rich C3 position. Halogenation at
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C3 blocks this metabolic liability. Furthermore, thermodynamic analyses of protease

inhibitors demonstrate that 3-chloroindoles exhibit significantly higher binding energies

compared to 3-methylindoles due to increased hydrophobicity and favorable halogen

bonding with protein backbones (e.g., Gly218 in Factor Xa)[2].

The 4-Methoxy Motif (Steric Shielding): The C4 methoxy group projects into the adjacent

spatial pocket, restricting the rotational degrees of freedom of the molecule when bound to a

target and modulating the electron density of the indole core via resonance.
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Figure 1: Pharmacophore model illustrating the target-binding roles of the functional groups on

the indole core.

Synthetic Workflow: Amide Coupling Protocol
Indole-7-amines are notoriously sensitive to oxidation and can exhibit instability under ambient

conditions[3]. Therefore, utilizing this building block requires stringent inert atmosphere

techniques and rapid coupling kinetics. The following protocol details the synthesis of a

targeted amide library member using this scaffold.

Step-by-Step Methodology
Causality of Reagent Choice: HATU is selected over traditional EDC/HOBt coupling

reagents. The superior kinetics of the uronium-based HATU minimize the residence time of

the sensitive 7-aminoindole in the reaction mixture, preventing oxidative degradation and

side-reactions.

Activation Phase:

In a flame-dried Schlenk flask purged with Argon, dissolve the desired carboxylic acid

partner (1.1 equiv, 0.55 mmol) in anhydrous DMF (5.0 mL).

Add HATU (1.2 equiv, 0.60 mmol) followed by N,N-Diisopropylethylamine (DIPEA) (3.0

equiv, 1.5 mmol).

Stir the mixture at 25°C for 15 minutes to ensure complete formation of the active O7-

azabenzotriazole ester.

Coupling Phase:

Dissolve 3-Chloro-4-methoxy-1H-indol-7-amine (1.0 equiv, 0.50 mmol) in anhydrous

DMF (2.0 mL) under Argon.

Add the indole solution dropwise to the activated acid mixture.

Protect the reaction vessel from light and stir at 25°C for 2 hours.

Self-Validating In-Process Control (IPC):
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Checkpoint: Withdraw a 5 µL aliquot, quench in 100 µL MeCN/H2O (1:1), and inject into

the LC-MS.

Validation: The reaction is deemed complete when the starting material peak (m/z

197.0[M+H]+) is consumed, and the product mass appears. The presence of the

characteristic 3:1 isotopic ratio (due to

Cl and

Cl) must be retained in the product peak.

Workup & Isolation:

Quench the reaction with saturated aqueous NaHCO

(10 mL) and extract with EtOAc (3 x 15 mL).

Wash the combined organic layers with 5% aqueous LiCl (to remove DMF), dry over

anhydrous Na

SO

, and concentrate under reduced pressure.
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Figure 2: Synthetic workflow and self-validating quality control checkpoints for amide coupling.

Analytical Validation System
To ensure the integrity of the 3-Chloro-4-methoxy-1H-indol-7-amine starting material before

committing it to a complex synthesis, the following self-validating analytical parameters must be

confirmed:

Table 2: Quality Control Parameters

Analytical Method
Expected Validation
Markers

Causality / Significance

| LC-MS (ESI+) | m/z 197.04 [M+H]

and 199.04[M+H]

| Validates the molecular weight and the presence of the single chlorine atom via the distinct
3:1 isotopic distribution. | |

H-NMR (DMSO-d

) |

>11.0 ppm (s, 1H, Indole-NH) | Confirms the integrity of the pyrrole ring. Absence indicates
potential degradation or deprotonation. | |

H-NMR (DMSO-d

) |

~5.2 ppm (br s, 2H, -NH

) | Validates the presence of the primary amine at C7. Broadening is due to quadrupolar
relaxation and exchange. | |

H-NMR (DMSO-d
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) |

~3.8 ppm (s, 3H, -OCH

) | Confirms the methoxy substitution. | | TLC (Silica Gel) | R

~0.4 (Hexanes:EtOAc 1:1) | The spot should be UV active (254 nm) and stain positively
(purple/brown) with Ninhydrin, confirming the primary amine. |
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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